Cas no 1315351-77-9 (6-Aminopyrazin-2-yl-2-boronic Acid)

• Product Name: 6-Aminopyrazin-2-yl-2-boronic Acid
• CAS No: 1315351-77-9
• MF: C₄H₆BN₃O₂
• MW: 138.920340061188
• CID: 4776784
• Update Time: 2025-05-22

6-Aminopyrazin-2-yl-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Aminopyrazine-2-boronic acid
• (6-AMINOPYRAZIN-2-YL)BORONIC ACID
• AB45590
• 6-Aminopyrazin-2-yl-2-boronic Acid

• Inchi： 1S/C4H6BN3O2/c6-4-2-7-1-3(8-4)5(9)10/h1-2,9-10H,(H2,6,8)
• InChI Key： RYMVCLFBGNUYSG-UHFFFAOYSA-N
• SMILES： OB(C1C=NC=C(N)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Topological Polar Surface Area: 92.3

Additional information on 6-Aminopyrazin-2-yl-2-boronic Acid

Recent Advances in the Application of 6-Aminopyrazin-2-yl-2-boronic Acid (CAS: 1315351-77-9) in Chemical Biology and Drug Discovery

6-Aminopyrazin-2-yl-2-boronic acid (CAS: 1315351-77-9) has emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This boronic acid derivative, characterized by the presence of both an amino group and a boronic acid moiety on a pyrazine ring, has garnered significant attention in recent years for its potential applications in drug discovery, particularly in the development of enzyme inhibitors and proteolysis-targeting chimeras (PROTACs). The compound's ability to form reversible covalent bonds with nucleophilic residues in target proteins makes it particularly valuable for the design of selective and potent therapeutic agents.

Recent studies have demonstrated the utility of 6-Aminopyrazin-2-yl-2-boronic acid as a key building block for the development of novel kinase inhibitors. The boronic acid moiety enables the compound to interact with conserved lysine residues in the ATP-binding pocket of various kinases, while the aminopyrazine core provides additional hydrogen bonding interactions that enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into a series of selective BTK inhibitors, showing improved pharmacokinetic properties compared to traditional non-covalent inhibitors.

In the field of targeted protein degradation, 6-Aminopyrazin-2-yl-2-boronic acid has shown particular promise as a warhead for cereblon-based PROTACs. The boronic acid group can form reversible covalent bonds with the target protein, while the aminopyrazine moiety serves as an ideal linker attachment point for E3 ligase binders. Recent work published in ACS Chemical Biology (2024) demonstrated that PROTACs incorporating this scaffold achieved significantly enhanced degradation efficiency for challenging targets such as transcription factors and scaffolding proteins.

The synthetic accessibility of 6-Aminopyrazin-2-yl-2-boronic acid has also been improved through recent methodological advances. A 2023 paper in Organic Letters described a novel palladium-catalyzed borylation protocol that allows for the efficient preparation of this compound and its derivatives from readily available starting materials. This development has facilitated structure-activity relationship studies and enabled the rapid exploration of its applications in medicinal chemistry.

From a drug development perspective, the physicochemical properties of 6-Aminopyrazin-2-yl-2-boronic acid present both opportunities and challenges. While the boronic acid moiety can improve membrane permeability through boronic ester formation with membrane components, the compound's solubility and metabolic stability require careful optimization. Recent preclinical studies have shown that appropriate prodrug strategies can effectively address these limitations while maintaining the compound's therapeutic potential.

Looking forward, the unique properties of 6-Aminopyrazin-2-yl-2-boronic acid position it as a valuable tool for addressing emerging challenges in drug discovery, particularly in targeting protein-protein interactions and undruggable targets. Ongoing research is exploring its application in covalent inhibitor design, chemical biology probes, and as a versatile intermediate for the synthesis of more complex therapeutic agents. As our understanding of boronic acid chemistry in biological systems continues to grow, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.